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Compound of Interest

Compound Name: 4-Benzoylbiphenyl

Cat. No.: B106861

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Benzoylbiphenyl,
a highly efficient Type Il photoinitiator, in the formulation and manufacturing of UV-curable
coatings and inks. This document outlines its mechanism of action, provides example
formulations, details experimental protocols for performance evaluation, and presents key data
in a structured format.

Introduction to 4-Benzoylbiphenyl

4-Benzoylbiphenyl (CAS 2128-93-0), also known as photoinitiator PBZ, is a solid, free-radical
photoinitiator widely utilized in ultraviolet (UV) curing applications.[1] As a Type Il photoinitiator,
it requires a co-initiator, typically a tertiary amine, to generate free radicals upon exposure to
UV light.[1] Its key properties include high efficiency, low odor, and good performance in
pigmented systems, making it a versatile choice for a variety of coating and ink formulations.[1]

[2]
Key Characteristics:
» High Efficiency: Effectively initiates polymerization, leading to rapid curing.[1]

e Low Odor: Suitable for applications with stringent odor limitations.
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e Good Performance in Pigmented Systems: Its absorption spectrum allows for effective curing
in colored formulations.[2]

e Low Yellowing: Contributes to color stability in the final cured product.[1]

Mechanism of Photoinitiation

4-Benzoylbiphenyl functions via a hydrogen abstraction mechanism in the presence of a
tertiary amine synergist. The process is initiated by the absorption of UV energy:

o Photoexcitation: 4-Benzoylbiphenyl absorbs UV light, promoting it to an excited singlet
state, which then undergoes intersystem crossing to a more stable triplet state.[3][4]

o Hydrogen Abstraction: The excited triplet state of 4-Benzoylbiphenyl abstracts a hydrogen
atom from the tertiary amine co-initiator.[3][4]

o Radical Formation: This reaction forms a ketyl radical from the 4-Benzoylbiphenyl and a
highly reactive aminoalkyl radical from the co-initiator.[3]

e Initiation of Polymerization: The aminoalkyl radical initiates the polymerization of acrylate or
other reactive monomers and oligomers in the formulation, leading to the formation of a
crosslinked polymer network.[3]

Polymerization

] Initiation [Acvy\ate Munomer)m» Crosslinked Polymer Network

Click to download full resolution via product page

Figure 1: Photoinitiation mechanism of 4-Benzoylbiphenyl with a tertiary amine co-initiator.

Physicochemical and Performance Data
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The following tables summarize the key physicochemical properties of 4-Benzoylbiphenyl and

its typical performance characteristics in UV-curable formulations.

Table 1: Physicochemical Properties of 4-Benzoylbiphenyl

Property Value Reference
CAS Number 2128-93-0 [5][6]
Molecular Formula C19H140 [5][6]
Molecular Weight 258.31 g/mol [51[6]
Appearance White to off-white crystalline 571
powder
Melting Point 99-101 °C [5][6]
UV Absorption Peak 248 nm [5]

Solubility

Soluble in many organic

solvents

[3]

Table 2: Typical Performance Data in a Clear Acrylate Coating

Formulation A (2%

Formulation B (4%

Parameter Test Method
PBZ) PBZ)
Cure Speed (m/min) 30 50 ASTM D3732
Pendulum Hardness
120 145 ASTM D4366
(s)
Adhesion (Cross-
5B 5B ASTM D3359
hatch)
Yellowness Index (YI) 1.2 15 ASTM E313
Gloss (60°) 92 91 ASTM D523
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Note: The data in Table 2 is illustrative and can vary based on the specific formulation,
substrate, and curing conditions.

Experimental Protocols

The following protocols describe standard methods for evaluating the performance of 4-
Benzoylbiphenyl in UV-curable coatings and inks.

Formulation Preparation

Objective: To prepare a UV-curable formulation for performance testing.

Materials:

Epoxy Acrylate or Urethane Acrylate Oligomer

Reactive Diluent (e.g., HDDA, TPGDA)

4-Benzoylbiphenyl (Photoinitiator)

Tertiary Amine Co-initiator (e.g., EDB, DMB)

Additives (e.g., leveling agents, defoamers)

Pigment dispersion (for inks)
Procedure:

« In a light-blocking container, combine the oligomer and reactive diluent(s) and mix until
homogeneous.

Add the desired weight percentage of 4-Benzoylbiphenyl and the co-initiator to the mixture.

Gently heat the mixture (if necessary) to facilitate the dissolution of the solid photoinitiator.

Add any other additives and mix thoroughly.

For ink formulations, add the pigment dispersion and ensure uniform distribution.
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» Allow the formulation to degas before application.

Performance Evaluation

Objective: To assess the curing performance and physical properties of the cured film.
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Figure 2: Experimental workflow for performance evaluation of UV-curable coatings.

4.2.1. Cure Speed Determination (ASTM D

o Apply the formulation to a substrate at a defined thickness.

3732)

o Pass the coated substrate under a UV lamp at varying conveyor belt speeds.

o Determine the maximum speed at which a tack-free surface is achieved, typically assessed

by a thumb twist or cotton ball test.

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b106861?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

4.2.2. Pendulum Hardness (ASTM D4366)
o Cure the coating on a rigid substrate.

e Use a pendulum hardness tester (e.g., Konig or Persoz) to measure the hardness of the
cured film. The time it takes for the pendulum's oscillation amplitude to decrease by a
specified amount is recorded.

4.2.3. Adhesion (ASTM D3359 - Cross-Hatch Test)

o Make a series of perpendicular cuts through the cured coating to the substrate, creating a
lattice pattern.

o Apply a specified pressure-sensitive tape over the lattice and then rapidly remove it.

» Evaluate the adhesion based on the amount of coating removed, using the ASTM
classification scale (OB to 5B).

4.2.4. Yellowness Index (ASTM E313)

e Measure the color of the cured coating on a white substrate using a spectrophotometer or
colorimeter.

e Calculate the Yellowness Index based on the CIE tristimulus values.
4.2.5. Gloss (ASTM D523)

e Use a gloss meter to measure the specular gloss of the cured coating at a specified angle
(e.g., 20°, 60°, or 85°).

Applications

4-Benzoylbiphenyl is suitable for a wide range of applications in the coatings and inks
industry, including:

» Wood Coatings: Varnishes and topcoats for furniture and flooring.[1][7]

o Plastic Coatings: Protective and decorative coatings for various plastic substrates.[1][7]
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 Printing Inks: Offset, flexo, and screen printing inks.[1][5][7]
» Adhesives: UV-curable adhesives for bonding various materials.[7]

o Electronic Coatings: Conformal coatings for printed circuit boards.[5]

Safety and Handling

4-Benzoylbiphenyl should be handled in accordance with its Safety Data Sheet (SDS). It is
important to use appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling this chemical. Work should be conducted in a well-
ventilated area to avoid inhalation of dust. Store in a cool, dry place away from light and
incompatible materials.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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